![molecular formula C22H21FN6O3S B2874503 N-(3,4-dimethoxyphenethyl)-2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide CAS No. 863460-35-9](/img/structure/B2874503.png)
N-(3,4-dimethoxyphenethyl)-2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
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Description
Scientific Research Applications
Radiosynthesis for Imaging
Compounds with similar structures have been synthesized for radiolabeling and imaging using positron emission tomography (PET). For instance, a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, designed with a fluorine atom in their structure, allows labeling with fluorine-18. This enables in vivo imaging to study the translocator protein (18 kDa) with PET, illustrating the compound's potential in neurological research and the investigation of neuroinflammatory processes (Dollé et al., 2008).
Potential Antiasthma Agents
Triazolo[1,5-c]pyrimidines, through a synthetic route involving the reaction with arylamidines and subsequent cyclization, have shown activity as mediator release inhibitors, indicating their potential use in developing antiasthma agents. This exemplifies the compound's applicability in discovering new therapeutic avenues for respiratory conditions (Medwid et al., 1990).
Insecticidal Assessment
Derivatives incorporating a thiadiazole moiety have been synthesized and assessed for insecticidal activity against pests like the cotton leafworm, Spodoptera littoralis. Such studies contribute to agricultural science by identifying new compounds that could be used to protect crops from pests (Fadda et al., 2017).
Antimicrobial Activities
Novel heterocycles, including those with a triazolo[1,5-a]pyrimidine backbone, have been synthesized and evaluated for their antimicrobial activities. This showcases the potential application of such compounds in combating microbial infections and developing new antimicrobial agents (Gomha et al., 2018).
Anticancer Agents
Triazolopyrimidines, through their unique mechanism of tubulin inhibition, have been explored as a class of anticancer agents. This illustrates the role of such compounds in cancer research, offering a new approach to targeting cancer cell proliferation and survival (Zhang et al., 2007).
Properties
IUPAC Name |
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21FN6O3S/c1-31-17-8-3-14(11-18(17)32-2)9-10-24-19(30)12-33-22-20-21(25-13-26-22)29(28-27-20)16-6-4-15(23)5-7-16/h3-8,11,13H,9-10,12H2,1-2H3,(H,24,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPZMBDDDBUWIDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNC(=O)CSC2=NC=NC3=C2N=NN3C4=CC=C(C=C4)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21FN6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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